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Compound of Interest

Compound Name: DM1-SMe

Cat. No.: B10775977

For researchers, scientists, and drug development professionals, this guide provides an in-
depth overview of DM1-SMe, a potent microtubule inhibitor crucial for the development of next-
generation cancer therapeutics. This document outlines key purchasing information, detailed
experimental protocols, and the core biological pathways influenced by this compound.

DM1-SMe, a derivative of the natural product maytansine, is a highly effective cytotoxic agent.
Its primary application is as a payload in antibody-drug conjugates (ADCs), where it is linked to
a monoclonal antibody that specifically targets cancer cells. This targeted delivery system
minimizes systemic toxicity while maximizing the therapeutic effect at the tumor site.[1][2]

Supplier and Purchasing Information

For research purposes, DM1-SMe is available from several reputable suppliers. Purity levels
are consistently high across vendors, typically exceeding 98%. Pricing can vary based on the
guantity purchased and the specific supplier. Below is a summary of publicly available
information from various suppliers. Researchers are advised to request quotes directly from the
suppliers for the most up-to-date pricing and availability.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b10775977?utm_src=pdf-interest
https://www.benchchem.com/product/b10775977?utm_src=pdf-body
https://www.benchchem.com/product/b10775977?utm_src=pdf-body
https://adc.bocsci.com/product/dm1-sme-cas-138148-68-2-470847.html
https://www.medchemexpress.com/search.html?q=DM1&ft=&fa=&fp=
https://www.benchchem.com/product/b10775977?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10775977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Catalog Available .
. ) . Price (USD,
Supplier Number Purity Quantities
Examples)
(Example) (Examples)
AdooQ Contact for
o A15960 >99% (HPLC) 1mg, 5mg, 10mg o
Bioscience pricing
10 mM*1mLin $205
MedchemExpres DMSO, 5mg, (10mM*1mL),
HY-100128 99.08%
S 10mg, 50mg, Contact for other
100mg sizes
5mg, 10mg, $150.90 (5mg),
Aladdin Scientific  D646368-100mg  =98% 25mg, 50mg, $1350.90
100mg (100mg)
_ $30 (1mg, 96%
_ Varies by ] ! .
ChemicalBook ) Varies 1mg, 5mg, 10mg  Purity), Varies by
supplier .
supplier
BOC Sciences 138148-68-2 High Purity 25mg $519 (25mgq)
Cayman - N Contact for
] 138148-68-2 Not specified Not specified o
Chemical pricing
- . Contact for
BroadPharm BP-42970 Not specified Not specified

pricing

Mechanism of Action: Microtubule Disruption

DM1-SMe exerts its cytotoxic effects by potently inhibiting microtubule polymerization.[1][2]

Microtubules are essential components of the cytoskeleton, playing a critical role in cell division

(mitosis), intracellular transport, and maintenance of cell shape.

By binding to tubulin, the protein subunit of microtubules, DM1-SMe disrupts the dynamic

instability of these structures. This interference leads to the arrest of the cell cycle at the G2/M

phase, preventing cancer cells from dividing and ultimately triggering programmed cell death

(apoptosis).[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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